Cas no 52112-82-0 (thiourea, (6-methyl-2-benzothiazolyl)- (9ci))

• Product name: thiourea, (6-methyl-2-benzothiazolyl)- (9ci)
• CAS No: 52112-82-0
• MF: C₉H₉N₃S₂
• MW: 223.317858457565
• CID: 936399
• PubChem ID: 12206748

thiourea, (6-methyl-2-benzothiazolyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• thiourea, (6-methyl-2-benzothiazolyl)- (9ci)
• (6-methyl-1,3-benzothiazol-2-yl)thiourea
• DTXSID60480445
• 52112-82-0
• SCHEMBL15993384
• (6-methyl-benzothiazol-2-yl)-thiourea
• 1-(6-methyl-1,3-benzothiazol-2-yl)thiourea
• THIOUREA, (6-METHYL-2-BENZOTHIAZOLYL)-
• n-(6-methyl-1,3-benzothiazol-2-yl)thiourea
• LZWRIXAJVKFROK-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H9N3S2/c1-5-2-3-6-7(4-5)14-9(11-6)12-8(10)13/h2-4H,1H3,(H3,10,11,12,13)
• InChI Key： LZWRIXAJVKFROK-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N=C(S2)NC(=S)N

Computed Properties

• Exact Mass: 223.02378965g/mol
• Monoisotopic Mass: 223.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų